Cas no 2229168-79-8 (tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate)

• Product Name: tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate
• CAS No: 2229168-79-8
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6141847
• PubChem ID: 165879870
• Update Time: 2025-07-22

tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate
• tert-butyl N-[1-(1-hydroxycyclopropyl)-2,2-dimethylpropyl]carbamate
• 2229168-79-8
• EN300-1875570

• Inchi： 1S/C13H25NO3/c1-11(2,3)9(13(16)7-8-13)14-10(15)17-12(4,5)6/h9,16H,7-8H2,1-6H3,(H,14,15)
• InChI Key： RQWYMFWPMMSCJT-UHFFFAOYSA-N
• SMILES： OC1(C(C(C)(C)C)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate

Introduction to Tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate (CAS No. 2229168-79-8)

The compound tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate, identified by its CAS number 2229168-79-8, represents a significant advancement in the field of pharmaceutical chemistry. This carbamate derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tert-butyl group and a cyclopropyl moiety in its molecular framework contributes to its distinct chemical properties, making it a subject of interest for further exploration.

In recent years, the development of novel carbamate-based compounds has been a focal point in drug discovery efforts. Carbamates are known for their versatility as pharmacophores, exhibiting a broad spectrum of biological activities. The specific arrangement of functional groups in tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate suggests potential interactions with biological targets, which may be harnessed for therapeutic purposes. The 1-hydroxycyclopropyl substituent, in particular, introduces a level of complexity that could influence both the reactivity and selectivity of the compound.

Current research in medicinal chemistry emphasizes the importance of structurally diverse molecules to overcome challenges associated with drug resistance and side effects. The synthesis and characterization of tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate align with this trend, as it represents an innovative approach to designing molecules with enhanced pharmacological profiles. The compound’s stability and solubility characteristics have been subjects of investigation, with findings suggesting promising prospects for its integration into drug development pipelines.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The cyclopropyl ring is a structural feature that has been increasingly utilized in the design of bioactive molecules due to its ability to modulate electronic properties and binding affinity. In combination with the tert-butyl group, which provides steric hindrance and metabolic stability, this carbamate derivative may exhibit unique interactions with enzymes or receptors relevant to various diseases.

Recent studies have highlighted the significance of computational modeling in predicting the biological activity of novel compounds. Molecular docking simulations have been employed to explore the binding interactions of tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate with potential targets such as kinases and proteases. These simulations have provided valuable insights into its mechanism of action and have guided further optimization efforts. The results suggest that this compound may possess inhibitory activity against certain therapeutic targets, making it a promising candidate for further development.

The synthesis pathway for tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate has also been refined to enhance yield and purity. Advances in synthetic methodologies have enabled the efficient construction of complex molecular frameworks while maintaining high levels of selectivity. This has been crucial in producing sufficient quantities of the compound for preclinical studies and subsequent pharmacological evaluations.

In conclusion, tert-butyl N-1-(1-hydroxycyclopropyl)-2,2-dimethylpropylcarbamate (CAS No. 2229168-79-8) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an intriguing candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping the future of drug discovery and therapy.